Cas no 1803680-36-5 (2-Fluoro-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 2-Fluoro-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1803680-36-5
• MF: C₇H₂F₄N₂O₅
• MW: 270.094795703888
• CID: 4828925
• Update Time: 2025-10-15

2-Fluoro-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C7H2F4N2O5/c8-5-4(18-7(9,10)11)3(6(14)15)2(1-12-5)13(16)17/h1H,(H,14,15)
• InChI Key： HSVCVBGQHBUNJW-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=O)O)C(=CN=1)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 1.8
• Topological Polar Surface Area: 105

Additional information on 2-Fluoro-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid

Research Brief on 2-Fluoro-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS: 1803680-36-5)

2-Fluoro-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS: 1803680-36-5) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by the presence of fluorine and trifluoromethoxy groups, exhibits enhanced metabolic stability and bioavailability, making it a promising candidate for drug development. Recent studies have focused on its synthesis, reactivity, and biological activity, particularly in the context of targeting specific enzymes or pathways involved in disease progression.

The synthesis of 2-Fluoro-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid involves multi-step organic reactions, including halogenation, nitration, and carboxylation, to achieve the desired functionalization. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structural integrity and purity of the compound. Researchers have also explored its potential as a building block for the development of novel inhibitors, particularly in the realm of kinase and protease inhibition, where its electron-withdrawing groups play a critical role in binding affinity.

Recent preclinical studies have demonstrated the compound's efficacy in modulating key biological targets. For instance, it has shown inhibitory activity against certain inflammatory mediators, suggesting potential applications in autoimmune diseases and chronic inflammation. Additionally, its role in the inhibition of bacterial enzymes has been investigated, highlighting its versatility as a scaffold for antibiotic development. These findings underscore the importance of further optimization and in vivo studies to evaluate its pharmacokinetic and pharmacodynamic profiles.

Despite its promising attributes, challenges remain in the scalable synthesis and formulation of 2-Fluoro-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid. Issues such as regioselectivity during functionalization and stability under physiological conditions need to be addressed to facilitate its transition into clinical trials. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 2-Fluoro-5-nitro-3-(trifluoromethoxy)pyridine-4-carboxylic acid represents a valuable chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities make it a focal point for ongoing research. Future studies should aim to elucidate its mechanism of action, optimize its synthetic route, and explore its therapeutic potential in various disease models. The continued exploration of this compound is expected to contribute significantly to advancements in chemical biology and medicinal chemistry.